[5-(3-Chlorophenyl)-7-{[(2-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol

• IUPAC Name: [5-(3-chlorophenyl)-7-[(2-fluorophenyl)methylsulfanyl]-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C25H19ClFN3O2S/c1-14-22-19(17(12-31)11-28-14)10-20-24(32-22)29-23(15-6-4-7-18(26)9-15)30-25(20)33-13-16-5-2-3-8-21(16)27/h2-9,11,31H,10,12-13H2,1H3
• InChI Key: LFAFCMWNTAVQGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)Cl)SCC5=CC=CC=C5F)CO
• Molecular Formula: C25H19ClFN3O2S
• Molecular Weight: 480.0 g/mol
• CAS No.: 892417-28-6

Description

[5-(3-Chlorophenyl)-7-{[(2-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol is a useful research compound. Its molecular formula is C25H19ClFN3O2S and its molecular weight is 479.95. The purity is usually 95%.
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Scientific Research Applications

Catalyst and Solvent-Free Synthesis

Research by Moreno-Fuquen et al. (2019) demonstrates a catalyst- and solvent-free approach for the regioselective synthesis of heterocyclic compounds, utilizing microwave-assisted Fries rearrangement. This method could potentially apply to the synthesis of complex molecules like the one , highlighting the efficiency and environmental benefits of solvent-free synthesis techniques in creating sophisticated chemical structures Moreno-Fuquen et al., 2019.

Structural Analysis Through Crystallography

The work of Dong and Huo (2009) on the synthesis and crystal structure analysis of bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol reveals the significance of X-ray diffraction crystallography in determining the molecular conformation and packing of complex chemical compounds. Such analytical techniques are crucial for understanding the physical and chemical properties of compounds similar to "[5-(3-Chlorophenyl)-7-{[(2-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol" Dong & Huo, 2009.

Nucleophilic Aromatic Substitution

Bergman and Wachtmeister (1978) describe a one-step preparation method for methylthiopolychlorobiphenyls via nucleophilic aromatic substitution. This process could potentially be adapted for the synthesis of compounds containing complex sulfanyl groups, indicating the versatility of nucleophilic substitution in creating varied chemical structures Bergman & Wachtmeister, 1978.

Novel Sulfanyl-substituted Amino Acids

Clerici et al. (1999) developed a novel synthesis pathway for 2-sulfanyl-1-aminocyclopropanecarboxylic acid derivatives, showcasing the ability to create conformationally constrained amino acids with potential applications in peptide synthesis and drug design. This methodology could be relevant for the modification or functionalization of complex molecules like the one under discussion Clerici, Gelmi, & Pocar, 1999.

Future Directions

: AA Blocks: [5-(3-chlorophenyl)-7-{[(2-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol